Cas no 90327-02-9 (Propanoic acid, 2,2-dimethyl-, 2-ethoxyethyl ester)

• Product Name: Propanoic acid, 2,2-dimethyl-, 2-ethoxyethyl ester
• CAS No: 90327-02-9
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 789357
• PubChem ID: 20535031
• Update Time: 2025-04-19

Propanoic acid, 2,2-dimethyl-, 2-ethoxyethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2-dimethyl-, 2-ethoxyethyl ester
• 2-ethoxyethyl 2,2-dimethylpropanoate
• 90327-02-9
• DTXSID50608454
• SCHEMBL8137603

• Inchi： 1S/C9H18O3/c1-5-11-6-7-12-8(10)9(2,3)4/h5-7H2,1-4H3
• InChI Key： UNOYPWPMWHXVFE-UHFFFAOYSA-N
• SMILES： O(CCOCC)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 174.125594432g/mol
• Monoisotopic Mass: 174.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5Ų